Cas no 350044-89-2 (Butanedioic acid, (2-naphthalenylmethylene)-)

• Product Name: Butanedioic acid, (2-naphthalenylmethylene)-
• CAS No: 350044-89-2
• MF: C₁₅H₁₂O₄
• MW: 256.253384590149
• CID: 1467186
• PubChem ID: 85788583
• Update Time: 2025-04-20

Butanedioic acid, (2-naphthalenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid, (2-naphthalenylmethylene)-
• DTXSID301262806
• 350044-89-2
• 2-(2-Naphthalenylmethylene)butanedioic acid

• Inchi： 1S/C15H12O4/c16-14(17)9-13(15(18)19)8-10-5-6-11-3-1-2-4-12(11)7-10/h1-8H,9H2,(H,16,17)(H,18,19)
• InChI Key： GVXIMOFRFRNVSO-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)=CC1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 256.07356
• Monoisotopic Mass: 256.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6